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Compound of Interest

Compound Name: Nvp acq090

CAS No.: 362612-47-3

Cat. No.: B1677047

. J

Compound: NVP-ACQO090 (PI3K

/

Inhibitor) Classification: Small Molecule Kinase Inhibitor (Lipophilic) Primary Application: In vitro
signaling assays; In vivo ischemia/reperfusion models.

Physicochemical Profile & Solubility Limits

NVP-ACQO090 exhibits the classic solubility profile of a Type 11/V BCS molecule: high
lipophilicity and negligible aqueous solubility. Successful experimentation requires strict
adherence to organic solvent-first protocols.

Solubility Limit Table
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Solubility Limit L
Solvent System . Status Application
(Estimated)*

Do NOT use for stock

Water / PBS (pH 7.4) < 0.1 mg/mL Insoluble )
preparation.
Primary Stock
DMSO (Anhydrous) 20 — 50 mg/mL Soluble ) )
Solution (In Vitro).
Secondary Stock; less
Ethanol (100%) ~10 — 20 mg/mL Moderate
stable than DMSO.
) Co-solvent for in vivo
DMF / DMA > 50 mg/mL High ,
formulation.
_ _ _ Standard in vivo oral
0.5% Methylcellulose Suspension Dispersible

(PO) vehicle.

*Note: Exact saturation points vary by batch purity. Values are derived from structural analogs
(e.g., NVP-BKM120) and standard kinase inhibitor profiles.

In Vitro Preparation Protocol (Cellular Assays)

Objective: Create a stable stock solution for cell signaling assays (IC50 determination, Western
Blot).

Workflow Diagram

NVP-ACQ090 Dissolve Stock Solution Freeze Aliguot & Store Thaw & Dilute Intermediate Dilution Add to Cells Final Assay Well
(Solid Powder) (10-50 mM in 100% DMSO) (-20°C, Desiccated) (1000x in Media/Buffer) (<0.1% DMSO)

Click to download full resolution via product page

Caption: Step-wise dilution strategy to prevent "crashing out" in aqueous media.

Detailed Procedure

o Stock Preparation:
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o Weigh NVP-ACQO090 powder.
o Add 100% Anhydrous DMSO to achieve a concentration of 10 mM or 50 mM.

o Critical: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath
at 37°C for 5 minutes.

o Storage:
o Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles.
o Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).
o Assay Dilution (The "Solubility CIiff"):

o Direct Method: Dilute the DMSO stock directly into the cell culture media. Ensure the final
DMSO concentration is <0.1% to avoid solvent toxicity.

o Serial Dilution: Perform serial dilutions in 100% DMSO first, then transfer 1 pL of each
dilution into 1 mL of media. This prevents precipitation that occurs when serially diluting in
water.

In Vivo Formulation Protocols (Animal Models)

NVP-ACQO090 requires a specialized vehicle for systemic administration. Simple saline dilution
will result in immediate precipitation and embolism risk.

Option A: Solution for Intraperitoneal (IP) or Intravenous
(IV) Injection

Best for: Pharmacokinetics (PK) and acute efficacy studies.
Vehicle Composition (The "DPP" System):
e 20% DMA (Dimethylacetamide) or DMSO

e 40% PEG-400 (Polyethylene Glycol 400)[1]
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» 40% Saline or Water

Preparation Steps:

o Dissolve NVP-ACQO090 fully in the DMSO/DMA component first (e.g., 20% of final volume).
e Slowly add PEG-400 while vortexing. The solution should remain clear.

o Slowly add Saline/Water last.

o Warning: If the solution turns cloudy (milky), the compound has precipitated. Sonication
may re-dissolve it, but if it remains cloudy, do not inject IV.

Option B: Suspension for Oral Gavage (PO)

Best for: Chronic efficacy studies (e.g., tumor xenografts).
Vehicle Composition:
e 0.5% Methylcellulose (MC) + 0.5% Tween 80 in Water.

Preparation Steps:

Weigh the required amount of NVP-ACQO090.

Add the vehicle slowly.[1]

Sonicate extensively to create a uniform, fine suspension.

Vortex immediately before dosing to ensure dose uniformity.

Troubleshooting & Scientific Logic
Common Failure Mode: The "Crash Out"

Symptom: When diluting DMSO stock into buffer, a white precipitate forms immediately. Cause:
NVP-ACQO090 is highly hydrophobic. Rapid change in polarity forces the molecules to
aggregate. Solution:
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o Warm the media: Pre-warm culture media to 37°C before adding the drug.

e Increase BSA: If using serum-free media, add 0.1% BSA (Bovine Serum Albumin). BSA acts
as a carrier protein, binding the lipophilic drug and keeping it in solution.

Stability Warning

o DMSO Stocks: Hygroscopic. DMSO absorbs water from the air, which can cause the drug to
degrade or precipitate over time. Always seal vials tightly with Parafilm.

e Aqueous Dilutions: Unstable. Prepare fresh. Do not store diluted drug in media for >24
hours.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Solubility & Formulation Protocols for
NVP-ACQO090]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677047#nvp-acq090-solubility-limits-in-water-vs-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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